(1,2,5-Thiadiazol-3-yl)glyoxylic acid

• Molecular Formula: C4H2N2O3S
• Molecular Weight: 158.14 g/mol
• IUPAC Name: 2-oxo-2-(1,2,5-thiadiazol-3-yl)acetic acid
• InChI: InChI=1S/C4H2N2O3S/c7-3(4(8)9)2-1-5-10-6-2/h1H,(H,8,9)
• InChI Key: CZXXCPFHGIXYAI-UHFFFAOYSA-N
• Canonical SMILES: C1=NSN=C1C(=O)C(=O)O

Description

(1,2,5-Thiadiazol-3-yl)glyoxylic acid is a useful research compound. Its molecular formula is C4H2N2O3S and its molecular weight is 158.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-hydroxyimino-2-(1,2,5-thiadiazol-3-yl)acetate (a mixture of syn and anti isomers) (6.0 g.), 36% aqueous solution of formaldehyde (40 ml.), conc. hydrochloric acid (20 ml.) and water (40 ml.) was treated according to a similar manner to that of Example 6(a)(2) to give crystals of 2-(1,2,5-thiadiazol-3-yl)glyoxylic acid (1.6 g.), mp 130° to 133° C.